Cas no 1199773-80-2 (Pyrrolidine-2-carbonitrile hydrochloride)

• Product Name: Pyrrolidine-2-carbonitrile hydrochloride
• CAS No: 1199773-80-2
• MF: C₅H₉ClN₂
• MW: 132.591359853745
• MDL: MFCD09608139
• CID: 1040989
• PubChem ID: 21864982
• Update Time: 2025-05-21

Pyrrolidine-2-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine-2-carbonitrile hydrochloride
• 2-Cyanopyrrolidine hydrochloride
• 2-Pyrrolidinecarbonitrile hydrochloride
• (S)-Pyrrolidine-2-carbonitrilehydrochloride
• ANW-70124
• CTK7C8887
• MolPort-001-761-048
• OR2812
• SureCN1051598
• 2-Pyrrolidinecarbonitrile Hydrochloride
• pyrrolidine-2-carbonitrile;hydrochloride
• (S)-2-Pyrrolidinecarbonitrile Hydrochloride
• 2-Pyrrolidinecarbonitrile HCl
• QSJTUXCBPTVKQZ-UHFFFAOYSA-N
• 3470AA
• TRA0078846
• SB10640
• TRA0058800
• SY007468
• SY026581
• SY006280
• (S)-Pyrroli
• SCHEMBL1051598
• (2R)-pyrrolidine-2-carbonitrile,hydrochloride
• 1199773-80-2
• CS-0053947
• MFCD02683060
• Pyrrolidine-2-carbonitrile--hydrogen chloride (1/1)
• ZXB77380
• DA-25679
• (R)-pyrrolidine-2-carbonitrile hydrochloride;(R)-PYRROLIDINE-2-CARBONITRILEHCL
• 2-PyrrolidinecarbonitrileHydrochloride
• A8900
• PB20041
• AKOS016001728
• EN300-221665
• (S)-pyrrolidine-2-carbonitrile hydrochloride;(S)-PYRROLIDINE-2-CARBONITRILE HCL
• DTXSID90619044
• MFCD09608139
• A892353
• pyrrolidine-2-carbonitrile HCl

• MDL： MFCD09608139
• Inchi： 1S/C5H8N2.ClH/c6-4-5-2-1-3-7-5;/h5,7H,1-3H2;1H
• InChI Key： QSJTUXCBPTVKQZ-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC1C#N

Computed Properties

• Exact Mass: 132.0454260g/mol
• Monoisotopic Mass: 132.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 99.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on Pyrrolidine-2-carbonitrile hydrochloride

Introduction to Pyrrolidine-2-carbonitrile hydrochloride (CAS No. 1199773-80-2)

Pyrrolidine-2-carbonitrile hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1199773-80-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, has garnered attention due to its potential applications in the synthesis of biologically active molecules. The nitrile group and the pyrrolidine core contribute to its reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The structure of Pyrrolidine-2-carbonitrile hydrochloride consists of a five-membered heterocyclic ring containing nitrogen, attached to a nitrile group at the 2-position. This configuration imparts distinct electronic and steric properties, influencing its interactions with biological targets. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and synthetic protocols.

In recent years, there has been a growing interest in exploring the pharmacological potential of Pyrrolidine-2-carbonitrile hydrochloride. Its scaffold is reminiscent of several known bioactive compounds, suggesting that derivatives of this molecule could exhibit similar or improved pharmacological profiles. For instance, studies have indicated that pyrrolidine derivatives are involved in various biological processes, including enzyme inhibition and receptor binding.

One of the most compelling aspects of Pyrrolidine-2-carbonitrile hydrochloride is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel heterocycles with potential therapeutic applications. The nitrile group, for example, can undergo various transformations such as hydrolysis to carboxylic acids or reduction to amines, providing multiple pathways for structural diversification.

Recent advancements in computational chemistry have further enhanced the understanding of Pyrrolidine-2-carbonitrile hydrochloride's interactions with biological targets. Molecular modeling studies have revealed that this compound can bind to specific pockets on enzymes and receptors, suggesting its utility in drug design. These insights have prompted new experimental investigations aimed at optimizing its pharmacological properties.

The pharmaceutical industry has been particularly keen on exploring derivatives of Pyrrolidine-2-carbonitrile hydrochloride due to their potential as lead compounds for drug development. Several research groups have reported promising results from preclinical studies using analogs of this molecule. These studies have highlighted its ability to modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration.

From a synthetic chemistry perspective, Pyrrolidine-2-carbonitrile hydrochloride offers a versatile platform for generating structurally diverse compounds. Its core structure can be modified through various chemical reactions, allowing researchers to fine-tune its properties for specific applications. This flexibility has made it a favorite among medicinal chemists seeking to develop innovative therapeutic agents.

The growing body of research on Pyrrolidine-2-carbonitrile hydrochloride underscores its importance in modern drug discovery. As our understanding of its chemical and biological properties continues to expand, so too does the potential for new therapeutic breakthroughs. Future studies are likely to focus on optimizing synthetic routes, exploring new derivatives, and evaluating their efficacy in preclinical models.

In conclusion, Pyrrolidine-2-carbonitrile hydrochloride (CAS No. 1199773-80-2) represents a promising compound with significant implications for pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthesizing biologically active molecules. As ongoing research uncovers new applications and insights, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutics.